Cas no 2172156-79-3 (3-iodo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole)

• Product Name: 3-iodo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole
• CAS No: 2172156-79-3
• MF: C₅H₅F₃IN₃
• MW: 291.012983083725
• CID: 5758634
• PubChem ID: 165796206
• Update Time: 2025-05-24

3-iodo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole
• EN300-1590921
• 2172156-79-3

• Inchi： 1S/C5H5F3IN3/c1-12-3(2-5(6,7)8)10-4(9)11-12/h2H2,1H3
• InChI Key： YQNVYBAOFYZIFX-UHFFFAOYSA-N
• SMILES： IC1=NN(C)C(CC(F)(F)F)=N1

Computed Properties

• Exact Mass: 290.94803g/mol
• Monoisotopic Mass: 290.94803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.7Ų

Additional information on 3-iodo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole

Comprehensive Overview of 3-iodo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole (CAS No. 2172156-79-3)

The compound 3-iodo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole (CAS No. 2172156-79-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-triazole core and the trifluoroethyl substituent, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics and precision medicine solutions.

In recent years, the 1,2,4-triazole scaffold has become a hotspot in medicinal chemistry due to its versatility in forming hydrogen bonds and its metabolic stability. The introduction of an iodo group at the 3-position and a methyl group at the 1-position further enhances the compound's reactivity, enabling selective cross-coupling reactions. This aligns with the growing trend of click chemistry and late-stage functionalization in modern synthetic workflows. The trifluoroethyl moiety, on the other hand, is known to improve lipophilicity and bioavailability, making this compound a promising candidate for CNS drug development and enzyme inhibition studies.

The demand for 3-iodo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole has surged in parallel with advancements in high-throughput screening (HTS) and fragment-based drug design. Its CAS No. 2172156-79-3 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies. Additionally, the compound's compatibility with Pd-catalyzed reactions and photoredox catalysis has made it a favorite among synthetic chemists exploring green chemistry alternatives.

From an industrial perspective, the scalability of 3-iodo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole synthesis is a critical factor. Recent publications highlight optimized routes using flow chemistry and microwave-assisted synthesis, addressing the need for cost-effective and sustainable production. These innovations resonate with the broader push toward Industry 4.0 and automated synthesis platforms, which prioritize efficiency and reduced environmental impact.

In the context of agrochemicals, this compound's triazole backbone is being investigated for its potential in developing next-generation pesticides and herbicides. The trifluoroethyl group's electron-withdrawing properties may enhance binding affinity to target enzymes in pests, a topic of interest given the global focus on food security and sustainable agriculture. Regulatory agencies are also scrutinizing such compounds for their environmental persistence, driving research into biodegradable analogs.

For researchers seeking reliable sources of CAS No. 2172156-79-3, quality control and analytical characterization are paramount. Techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography are essential for verifying purity and structure. This aligns with the pharmaceutical industry's emphasis on quality by design (QbD) and regulatory compliance, particularly in light of stringent ICH guidelines.

Looking ahead, the role of 3-iodo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole in personalized medicine and combinatorial chemistry is poised to expand. Its modular structure allows for diverse derivatization, catering to the rise of AI-driven drug discovery platforms that require structurally diverse libraries. As the scientific community continues to explore its applications, this compound remains a testament to the synergy between rational design and empirical innovation in chemical research.